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Compound of Interest

Compound Name: 4-(Benzo[dJoxazol-2-yl)aniline

Cat. No.: B1265743

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-(Benzo[d]oxazol-2-yl)aniline is a potent antitumor agent with demonstrated inhibitory
activity against mammary carcinoma cell lines.[1] This document provides detailed information
on its solubility in Dimethyl Sulfoxide (DMSO), protocols for solution preparation, and its
potential applications in cancer research.

Physicochemical Properties

Property Value Reference
Molecular Formula C13H10N20 [1]
Molecular Weight 210.24 g/mol [1]
Appearance Light yellow to brown solid [1]

CAS Number 20934-81-0 [1][2]

Solubility in DMSO

4-(Benzo[d]oxazol-2-yl)aniline exhibits high solubility in DMSO.
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o Molar
Solvent Solubility . Notes
Concentration

The hygroscopic

nature of DMSO can

significantly impact

solubility. It is highly
DMSO > 100 mg/mL 475.66 mM

recommended to use

newly opened DMSO

for optimal dissolution.

[1]

Experimental Protocols

Protocol for Preparation of a 100 mM Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of 4-(Benzo[d]oxazol-2-
yl)aniline in DMSO.

Materials:

¢ 4-(Benzo[d]oxazol-2-yl)aniline powder
e Anhydrous/newly opened DMSO

o Vortex mixer

e Sonicator (optional)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Pipettes

Procedure:
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Weighing the Compound: Accurately weigh 21.02 mg of 4-(Benzo[d]oxazol-2-yl)aniline
powder using a calibrated analytical balance.

Adding Solvent: Add the weighed powder to a sterile vial. Using a calibrated pipette, add 1
mL of anhydrous DMSO to the vial.

Dissolution: Cap the vial securely and vortex the mixture until the solid is completely
dissolved. If precipitation occurs, gentle heating and/or sonication can be used to aid
dissolution.[1] Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Storage: Once dissolved, the stock solution should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for up to one month or
at -80°C for up to six months, protected from light.[1]
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Workflow for Stock Solution Preparation

1. Weigh 21.02 mg of
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completely dissolve

Prevent freeze-thaw cycles

(4. Aliguot into smaller volume

Long-term stability

5. Store at -20°C or -80°C
protected from light

)
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Caption: Workflow for preparing a 100 mM stock solution.

General Protocol for Solubility Determination (Shake-

Flask Method)

This protocol outlines a general procedure for determining the thermodynamic solubility of a

compound in DMSO.

Materials:
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4-(Benzo[d]oxazol-2-yl)aniline powder

Anhydrous DMSO

Shaker or rotator

Centrifuge

HPLC or other suitable analytical instrument

2 mL vials

Procedure:

Prepare Supersaturated Solution: Add an excess amount of 4-(Benzo[d]oxazol-2-yl)aniline
to a vial containing a known volume of DMSO (e.g., 1 mL). The amount should be more than
what is expected to dissolve.

Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature
(e.q., 25°C) for 24-48 hours to allow the solution to reach equilibrium.

Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the
undissolved solid.

Sample Collection: Carefully collect an aliquot of the supernatant, ensuring no solid particles
are transferred.

Analysis: Dilute the supernatant with an appropriate solvent and determine the concentration
of the dissolved compound using a calibrated analytical method such as HPLC.

Calculation: The determined concentration represents the thermodynamic solubility of the
compound in DMSO at the specified temperature.

Applications in Research

4-(Benzo[d]oxazol-2-yl)aniline is a potent antitumor agent.[1] It has shown inhibitory activity

against mammary carcinoma cell lines, specifically MCF-7 and MDA-MB-468.[1]
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In Vitro Activity:
e MCF-7 Cells: ICs0 > 0.01-0.1 pM (7-day incubation)[1]
o MDA-MB-468 Cells: ICso0 > 0.1-1 uM (10-day incubation)[1]

The precise mechanism of action has not been fully elucidated in the provided search results,
but its activity against cancer cell lines suggests it may interfere with critical signaling pathways
involved in cell proliferation and survival. A hypothetical pathway is illustrated below.

Hypothetical Signaling Pathway Inhibition

-— T Cell Proliferation
~~ & Survival

4-(Benzo[d]oxazol-2-yl)aniline

Receptor Tyrosine Kinase

Click to download full resolution via product page

Caption: Hypothetical inhibition of a pro-survival signaling pathway.

Troubleshooting
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Issue

Possible Cause

Recommended Solution

Compound precipitates out of

stock solution

Solvent is not of sufficient

purity (e.g., contains water).

Use anhydrous, newly opened
DMSO.[1]

Storage conditions are

inadequate.

Store aliquots at -20°C or
-80°C and protect from light.[1]

Inconsistent experimental

results

Incomplete dissolution of the

compound.

Ensure the stock solution is
clear. Gentle warming or
sonication may be necessary

for complete dissolution.[1]

Precipitation of the compound
in agueous media during

assays.

Lower the final concentration

of the compound in the assay.
Increase the percentage of the
organic co-solvent if the assay

permits.

Safety Precautions

e Handle 4-(Benzo[d]oxazol-2-yl)aniline in a well-ventilated area, preferably in a chemical

fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

e Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Ordering Information

Product Name

CAS Number

4-(Benzo[d]oxazol-2-yl)aniline

20934-81-0

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: 4-(Benzo[d]oxazol-2-
yhaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265743#4-benzo-d-oxazol-2-yl-aniline-solubility-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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